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Introduction

3'-Chloropropiophenone, with the CAS number 34841-35-5, is a chlorinated aromatic ketone
that serves as a pivotal intermediate in the synthesis of numerous active pharmaceutical
ingredients (APIs).[1][2][3] Its structural features, particularly the reactive carbonyl group and
the chlorinated phenyl ring, make it a versatile building block in medicinal chemistry and
organic synthesis.[1][3] This technical guide provides an in-depth overview of the
physicochemical properties, synthesis, and applications of 3'-Chloropropiophenone, with a
focus on its role in drug development.

Physicochemical Properties

3'-Chloropropiophenone is a white to light yellow crystalline solid at room temperature.[4][5] It
is soluble in organic solvents such as methanol, ethanol, ether, chloroform, and acetic acid, but

insoluble in water.[6] A summary of its key physicochemical properties is presented in the table
below.
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Property Value Reference
CAS Number 34841-35-5 [4]
Molecular Formula CoHsCIO [41[7]
Molecular Weight 168.62 g/mol [4107]
Appearance White to light yellow crystalline ]
solid

Melting Point 45-50 °C [4][7]
Boiling Point 124 °C @ 14 mmHg [415]

113-115 °C @ 4 mmHg

[7]

Density ~1.11-1.15 g/cm?3 [4]16]
Soluble in methanol, ethanol,

Solubility ether, chloroform, acetic acid; [6]
Insoluble in water

Flash Point > 110 °C (> 230 °F) [4117]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3'-

Chloropropiophenone. Key spectral data are summarized below.

Spectrum Type Key Peaks/Signals Reference
o (ppm): 7.92 (s, 1H), 7.85 (d,

1H NMR (in CDClIs) 1H), 7.50 (d, 1H), 7.40 (t, 1H), [8]
2.97 (q, 2H), 1.22 (t, 3H)

] Characteristic peaks for C=0

IR (KBr disc) ) ] [9][10]
stretching and C-Cl stretching.

Mass Spectrometry (EI) m/z: 168 (M+), 139, 111, 141 [11][12]
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Synthesis of 3'-Chloropropiophenone

Several synthetic routes to 3'-Chloropropiophenone have been reported. Two common
methods are detailed below.

Experimental Protocol 1: Friedel-Crafts Acylation of
Chlorobenzene

This method involves the reaction of chlorobenzene with propionyl chloride in the presence of a
Lewis acid catalyst, typically aluminum chloride.

Materials:

e Chlorobenzene

e Propionyl chloride

e Anhydrous aluminum chloride (AICI3)
e Dichloromethane (CH2Cl2)

e Ice

e Concentrated hydrochloric acid (HCI)

e Sodium sulfate (Na2S0a4)

Pentane

Procedure:

e Suspend anhydrous aluminum chloride in dry dichloromethane in a reaction vessel equipped
with a stirrer and cooled to 0°C.

¢ Slowly add a solution of propionyl chloride in dichloromethane to the suspension while
maintaining the temperature at 0°C.

 To this mixture, add a solution of chlorobenzene in dichloromethane dropwise at 0°C.
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 After the addition is complete, continue stirring the reaction mixture at 0°C for 2 hours, and
then allow it to stir at room temperature for 12 hours.

» Pour the reaction mixture onto a mixture of ice and concentrated hydrochloric acid to quench
the reaction.

o Separate the organic layer and extract the aqueous layer twice with dichloromethane.
o Combine the organic extracts and wash them twice with water.
e Dry the organic phase over anhydrous sodium sulfate.

e Remove the solvent under reduced pressure to obtain the crude product as an off-white
solid.

o Recrystallize the crude product from pentane to yield pure 3'-Chloropropiophenone.[13]
[14]

Experimental Protocol 2: Grignard Reaction with 3-
Chlorobenzonitrile

This synthesis involves the reaction of a Grignard reagent, ethylmagnesium bromide, with 3-
chlorobenzonitrile.[15][16][17]

Materials:

e Magnesium turnings

o Ethyl bromide

o Dry diethyl ether or tetrahydrofuran (THF)
o 3-Chlorobenzonitrile

e Hydrochloric acid (6N)

o Ethyl acetate
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e Sodium sulfate (Na2S0a4)
Procedure:

 In a three-necked flask equipped with a condenser, dropping funnel, and magnetic stirrer,
place magnesium turnings and a small crystal of iodine in dry diethyl ether under a nitrogen
atmosphere.

e Slowly add a solution of ethyl bromide in dry diethyl ether to initiate the formation of the
Grignard reagent (ethylmagnesium bromide). The mixture is typically heated under reflux to
ensure complete reaction.[16][17]

 After the Grignard reagent is formed, cool the mixture to room temperature.

e Slowly add a solution of 3-chlorobenzonitrile in dry diethyl ether to the Grignard reagent. A
precipitate will form.[16][17]

 Stir the reaction mixture overnight at room temperature.

o Cool the reaction mixture in an ice bath and hydrolyze it by the slow addition of 6N
hydrochloric acid until the solution is acidic.[16][17]

o Extract the mixture with ethyl acetate.

o Wash the organic extract twice with water, dry it over anhydrous sodium sulfate, and
concentrate it on a rotary evaporator to obtain the crude product.[16][17]

e The crude product can be further purified by vacuum distillation or recrystallization to yield 3'-
Chloropropiophenone.[16][17]
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Caption: Synthetic pathways for 3'-Chloropropiophenone.

Applications in Drug Development

3'-Chloropropiophenone is a crucial intermediate in the synthesis of several important
pharmaceuticals. Its chemical structure allows for further modifications to build more complex
molecules with therapeutic properties.

Key Pharmaceutical Applications:

¢ Bupropion: An antidepressant and smoking cessation aid.[1][2] The synthesis of bupropion
involves the a-bromination of 3'-chloropropiophenone followed by reaction with tert-

butylamine.[18]
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o Dapoxetine: A short-acting selective serotonin reuptake inhibitor (SSRI) used for the

treatment of premature ejaculation.[2][6] The synthesis involves the asymmetric reduction of

3'-chloropropiophenone to the corresponding alcohol, which is a key chiral intermediate.[6]

e Maraviroc: An antiretroviral drug used in the treatment of HIV infection. 3'-

Chloropropiophenone is a precursor in the multi-step synthesis of this complex molecule.

[2][15]
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Caption: Role of 3'-Chloropropiophenone in API synthesis.

Safety and Handling

3'-Chloropropiophenone is an irritant to the eyes, respiratory system, and skin.[19]
Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn when handling this chemical.[7] It should be used in a well-ventilated area

or a fume hood.[7] Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents and strong bases.[20]
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Conclusion

3'-Chloropropiophenone is a valuable and versatile chemical intermediate with significant
applications in the pharmaceutical industry. Its well-defined physicochemical properties and
established synthetic routes make it a reliable starting material for the production of several life-
saving drugs. This guide provides essential technical information for researchers and
professionals involved in organic synthesis and drug development, highlighting the critical role
of 3'-Chloropropiophenone in advancing medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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